1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C12H13Cl2NO2/c13-9-3-4-11(10(14)7-9)17-8-12(16)15-5-1-2-6-15/h3-4,7H,1-2,5-6,8H2
• InChI Key: ZLDVPCNAWJWLJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol

Description

“1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” is a chemical compound. It is a derivative of phenoxy herbicides and is commonly used as a plant growth regulator. The molecular formula is C12H13Cl2NO2.

Synthesis Analysis

The synthesis of pyrrolidine compounds, such as “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine”, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. For instance, the reaction of L-proline with chloroacetyl chloride followed by conversion of the carboxylic acid moiety of the resulting N-acylated product into the carbonitrile via the corresponding amide intermediate.

Molecular Structure Analysis

The molecular structure of “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” is characterized by a five-membered pyrrolidine ring. This ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The structure is also characterized by sp3 hybridization, contributing to the stereochemistry of the molecule.

Chemical Reactions Analysis

The pyrrolidine ring in “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” can undergo various chemical reactions. These include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Mechanism of Action

While the specific mechanism of action for “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” is not mentioned in the search results, pyrrolidine compounds have been found to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities.

Safety and Hazards

While specific safety and hazard information for “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” is not available, it’s important to handle all chemical compounds with care. For example, pyrrolidine is highly flammable and can cause severe skin burns and eye damage. It is harmful if swallowed or inhaled.

Future Directions

The future directions for “1-[(2,4-dichlorophenoxy)acetyl]pyrrolidine” and similar compounds lie in their potential for drug discovery. The pyrrolidine ring is a versatile scaffold for novel biologically active compounds, and medicinal chemists continue to explore this space for the treatment of human diseases.